![molecular formula C10H15N6O6P B1212608 2-AminoAMP CAS No. 60031-62-1](/img/structure/B1212608.png)
2-AminoAMP
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-AminoAMP is a purine 2'-deoxyribonucleoside monophosphate.
Scientific Research Applications
1. Antimicrobial Peptides and Innate Immunity
Research has highlighted the significance of antimicrobial peptides (AMPs), like 2-AminoAMP, in the innate immune system. These peptides are vital for protecting the host from various pathogens, including bacteria and viruses. The development of databases such as dbAMP provides comprehensive information on AMPs and supports the discovery of new antimicrobial drugs (Jhong et al., 2018).
2. Therapeutic Potential in Epilepsy
This compound analogs, specifically α-amino-3-hydroxyl-5-methyl-4-isoxazole-propionate receptors (AMPARs), have been identified as targets for developing anti-seizure drugs. The physiological and pathological roles of AMPAR in the central nervous system and the development of AMPAR antagonists like perampanel are gaining attention for their potential in treating epilepsy (Citraro et al., 2014).
3. Diagnostic Applications in Cancer Research
This compound derivatives are used in diagnostic applications, such as the modified smart amplification process (SMAP-2), for detecting cancer mutations rapidly. This method is suitable for clinical identification of critical amino acid substitutions, demonstrating this compound's potential in cancer research and diagnosis (Tatsumi et al., 2008).
4. Role in Metabolic Processes
Studies on amino acids, including this compound, have shown their necessity for insulin-induced activation of mTOR signaling and protein synthesis in both healthy and insulin-resistant skeletal muscle. This research contributes to understanding the metabolic processes and the pathophysiology of conditions like type 2 diabetes (Drummond et al., 2008).
5. Environmental Impact Assessment
The environmental impact and atmospheric chemistry of this compound, particularly 2-amino-2-methyl-1-propanol (AMP), are researched to understand its role in atmospheric pollution and new particle formation. Such studies contribute to environmental science, particularly in scenarios involving AMP-related emissions (Li et al., 2020).
properties
CAS RN |
60031-62-1 |
---|---|
Molecular Formula |
C10H15N6O6P |
Molecular Weight |
346.24 g/mol |
IUPAC Name |
[(2R,3S,4R,5R)-4-amino-5-(6-aminopurin-9-yl)-3-hydroxyoxolan-2-yl]methyl dihydrogen phosphate |
InChI |
InChI=1S/C10H15N6O6P/c11-5-7(17)4(1-21-23(18,19)20)22-10(5)16-3-15-6-8(12)13-2-14-9(6)16/h2-5,7,10,17H,1,11H2,(H2,12,13,14)(H2,18,19,20)/t4-,5-,7-,10-/m1/s1 |
InChI Key |
WCNLOVDQFDDWLB-QYYRPYCUSA-N |
Isomeric SMILES |
C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)O)O)N)N |
SMILES |
C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)O)O)N)N |
Canonical SMILES |
C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)O)O)N)N |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.